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Objective: To confirm that trametinib (TMT212) 2 mg tablets stored at ≤25°C for up to 36 months, which

leads to a DMSO content of approximately 9%, maintain bioavailability comparable to tablets with the initial

11% DMSO content [1].

Experimental Design & Quantitative Summary A phase 1, single-dose, randomized, two-treatment, two-

period crossover study was conducted in healthy volunteers (n=60). The study compared the test formulation

(9% DMSO) with the reference formulation (11% DMSO) [1].

Table 1: Key Pharmacokinetic Parameters and Statistical Results

Parameter Result (Geometric Mean Ratio, 90% CI) Conclusion

AUC0-last (Area Under

the Curve)

0.890 (0.848 - 0.935) [1] Bioavailability considered
similar

Cmax (Maximum Plasma

Concentration)

Data not fully detailed in abstract -

Tmax (Time to Cmax) 1.5 hours (median, both formulations) [1] Rapid absorption,

unaffected by DMSO
change
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Parameter Result (Geometric Mean Ratio, 90% CI) Conclusion

Safety Profile Majority of Adverse Events (AEs) were mild; 1
subject experienced a single grade 3

headache [1]

Formulations were well-
tolerated

Detailed Experimental Protocol

This protocol summarizes the methodology from the cited clinical trial [1].

Formulations:
Reference: Trametinib 2 mg tablet containing 11% DMSO.
Test: Trametinib 2 mg tablet containing 9% DMSO.

Study Population: Healthy adult volunteers.
Study Design: Open-label, randomized, two-period crossover. Subjects were randomized to receive

either the test or reference formulation in the first period, followed by the alternative formulation in the
second period, after a washout period.

Dosage: A single 2 mg oral dose of trametinib was administered under fasted conditions.
Pharmacokinetic (PK) Sampling: Blood samples were collected at pre-dose and at scheduled time

points post-dose (e.g., 0.5, 1, 1.5, 2, 4, 6, 8, 10, 12, 24, 48, 72, and 96 hours) to determine plasma
trametinib concentrations.

Safety Monitoring: Subjects were monitored for adverse events from signing informed consent until
the end of the study.

Bioanalytical Method: Plasma concentrations of trametinib were determined using a validated
liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

Statistical Analysis for Bioequivalence: The primary PK parameters (AUC0-last and Cmax) were

compared between the test and reference formulations. The formulations are considered to have

similar bioavailability if the 90% confidence interval (CI) for the geometric mean ratio (Test/Reference)
of these parameters falls within the pre-defined acceptance range (typically 0.80-1.25).

Mechanism of Action and Experimental Workflow

Trametinib is a reversible, allosteric inhibitor of MEK1 and MEK2 kinases. It is used to treat cancers with

BRAF V600 mutations by inhibiting the overactive MAPK signaling pathway [2]. The following diagram

illustrates this pathway and trametinib's target.
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Diagram 1: Trametinib inhibits the MEK protein in the MAPK pathway to block signals for cancer cell

proliferation and survival. [3] [2]

The clinical trial that generated the stability data followed a specific crossover design to ensure robust

comparison, as shown in the workflow below.
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Diagram 2: Crossover study design where subjects serve as their own control, increasing the power of the

bioavailability comparison. [1]

Conclusion and Recommendations

The data demonstrates that a decrease in DMSO concentration from 11% to 9% in trametinib tablets does

not result in a clinically significant reduction in bioavailability.

Storage: Trametinib tablets can be stored at room temperature (≤25°C) for up to 36 months,

protected from moisture, without negatively impacting drug exposure [1].
Handling: This stability information can simplify storage logistics in clinical and pharmacy settings

compared to stricter cold chain requirements.
Safety: The study confirmed that both formulations were well-tolerated in healthy volunteers, with a

safety profile consistent with the known characteristics of trametinib [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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